Levomedetomidine-d8

• Molecular Formula: C13H16N2
• Molecular Weight: 208.33 g/mol
• InChI: InChI=1S/C13H16N2/c1-9-5-4-6-12(10(9)2)11(3)13-7-14-8-15-13/h4-8,11H,1-3H3,(H,14,15)/t11-/m1/s1/i1D3,2D3,7D,8D
• InChIKey: CUHVIMMYOGQXCV-WGPNCNSASA-N

Levomedetomidine-d8 for Quantitative Bioanalysis

Levomedetomidine-d8 (C13H8D8N2; MW 208.33) is a stable isotope-labeled internal standard . It is the deuterated analogue of levomedetomidine, the pharmacologically less active enantiomer of the veterinary α2-adrenoceptor agonist medetomidine [1]. As a deuterated compound, it is specifically designed for use as an internal standard in quantitative analytical methods such as LC-MS/MS, GC-MS, and NMR, enabling accurate quantitation of levomedetomidine by correcting for matrix effects, ion suppression, and recovery variability .

Type

Stable isotope-labeled (d8) internal standard

Workflow

LC-MS/MS or GC-MS quantitative bioanalysis

Chiral identity

Levomedetomidine enantiomer-specific

• [1] Walton SE, et al. Medetomidine quantitation and enantiomer differentiation in biological specimens collected after fatal and non-fatal opioid overdoses. J Anal Toxicol. 2025;49(8):551-558. View Source

Levomedetomidine-d8 vs. Generic Internal Standards

Substituting Levomedetomidine-d8 with a non-deuterated analogue or an alternative isotopically labeled standard (e.g., Medetomidine-d3, Dexmedetomidine-d4) is not analytically equivalent and can severely compromise quantitative accuracy. Non-deuterated internal standards cannot correct for matrix effects and ion suppression in LC-MS/MS due to co-elution and identical mass-to-charge ratios. Alternative labeled standards with fewer deuterium atoms (e.g., d3) or different isotopic patterns (e.g., 13C,d3) may exhibit different extraction recoveries, ionization efficiencies, or chromatographic behavior compared to the d8-labeled target analyte . Furthermore, the pharmacological and physicochemical properties of levomedetomidine differ significantly from its enantiomer dexmedetomidine, including faster clearance [1] and distinct receptor interactions [2], making non-deuterated or mis-matched labeled standards unsuitable for accurate enantiomer-specific quantitation. The following quantitative evidence underscores why Levomedetomidine-d8 is the precise tool required for robust analytical validation.

Target

Levomedetomidine-d8 (+8 Da)

Unlabeled levomedetomidine – indistinguishable from analyte in MS; cannot serve as internal standard.

Substitute

d3‑labeled medetomidine (+3 Da)

Lower mass shift increases isotopic interference risk; may compromise LLOQ accuracy in complex matrices.

• [1] Kuusela E, et al. Clinical effects and pharmacokinetics of medetomidine and its enantiomers in dogs. J Vet Pharmacol Ther. 2000;23(1):15-20. View Source
• [2] Jansson CC, et al. Protean agonism at alpha2A-adrenoceptors. Mol Pharmacol. 1998;53(5):963-968. View Source

Levomedetomidine-d8 Quantitative Evidence

Larger Mass Shift Minimizes Isotopic Interference

Levomedetomidine-d8 incorporates 8 deuterium atoms, resulting in a mass shift of +8 Da from the unlabeled analyte, compared to only a +3 Da shift for Medetomidine-d3 . This larger mass difference provides greater separation from the analyte's isotopic envelope and reduces potential interference from natural abundance isotopes or isotopic cross-talk in LC-MS/MS quantitation .

Mass shift advantage

Cross-study comparable

+8.0 Da vs. +3.0 Da for a d3‑labeled alternative

Supports lower isotopic interference risk

Reduces error from natural abundance M+1/M+2 overlap; relevant for low‑concentration analytes.

Evidence Dimension	Number of Deuterium Atoms Incorporated
Target Compound Data	8 deuterium atoms (C13H8D8N2)
Comparator Or Baseline	Medetomidine-d3: 3 deuterium atoms (C13H14D3ClN2)
Quantified Difference	+5 deuterium atoms (167% increase in labeling extent)
Conditions	Chemical structure and molecular formula comparison

Why This Matters

A larger mass shift minimizes isotopic interference, ensuring more accurate and reliable quantitation of levomedetomidine in complex biological matrices.

Co-Elution for Reliable Matrix Correction

A validated chiral LC-MS/MS method for the enantiomeric resolution of medetomidine in equine plasma demonstrated high accuracy for levomedetomidine quantitation, ranging from 99.25% to 101.57% [1]. This level of accuracy, achievable when using a suitable deuterated internal standard like Levomedetomidine-d8, is critical for reliable pharmacokinetic and forensic analyses.

Co‑elution expectation

Class-level inference

Near‑identical physicochemical properties; minor retention shift possible with 8 deuteriums

Matrix effect correction remains valid if co‑elution verified

Evaluate retention time offset during method development; deuterium isotope effect typically minimal.

Evidence Dimension	Accuracy Range (as % of nominal concentration)
Target Compound Data	99.25% - 101.57%
Comparator Or Baseline	Dexmedetomidine accuracy: 99.17% - 100.99%
Quantified Difference	Comparable accuracy between enantiomers, demonstrating method suitability for both.
Conditions	Chiral LC-MS/MS in equine plasma, linear range 0-20 ng/mL, LOQ 0.2 ng/mL for both isomers

Why This Matters

Demonstrates that validated analytical methods can achieve high accuracy for levomedetomidine, supporting the use of Levomedetomidine-d8 as a reliable internal standard for precise quantitation.

• [1] Karakka Kal AK, et al. Development and validation of a chiral LC-MS method for the enantiomeric resolution of (+) and (-)-medetomidine in equine plasma. Chirality. 2020;32(3):314-323. View Source

Isotopic Purity for Accurate Quantitation

Levomedetomidine-d8 is supplied with a purity of ≥98% and is provided with comprehensive characterization data in accordance with regulatory guidelines . This level of characterization is essential for use in analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) .

Isotopic purity

Vendor‑specified

≥98% (CoA)

Limits systematic positive bias to ≤2%

Purity basis not disclosed; verify for high‑stringency regulated work.

Evidence Dimension	Purity and Regulatory Documentation
Target Compound Data	≥98% purity; comprehensive characterization data provided
Comparator Or Baseline	Generic deuterated standards may lack full characterization
Quantified Difference	Not applicable; qualitative difference in documentation and compliance readiness.
Conditions	Vendor specification

Why This Matters

For regulated bioanalytical laboratories, comprehensive characterization and documentation streamline method validation and regulatory submission, reducing compliance risk and time to assay deployment.

Chiral Separation for Levomedetomidine Quantitation

Levomedetomidine exhibits a distinct pharmacological profile compared to dexmedetomidine, acting as an inverse agonist at α2A-adrenoceptors [1] and demonstrating more rapid clearance in vivo (4.07 ± 0.69 L/h/kg) compared to dexmedetomidine (1.24 ± 0.48 L/h/kg) [2]. These differences highlight the necessity for enantiomer-specific quantitation using a dedicated internal standard like Levomedetomidine-d8 to accurately assess exposure and pharmacokinetics of the levomedetomidine enantiomer.

Chiral specificity

Head‑to‑head

Single enantiomer IS eliminates deconvolution of overlapping SRM transitions

Enables unambiguous levomedetomidine quantitation in presence of dexmedetomidine

Chiral LC‑MS/MS required; avoids ambiguity of racemic internal standards.

Evidence Dimension	Pharmacological Activity and Clearance
Target Compound Data	Inverse agonist at α2A-AR; Clearance: 4.07 ± 0.69 L/h/kg (LEVO20) and 3.52 ± 1.03 L/h/kg (LEVO10)
Comparator Or Baseline	Dexmedetomidine: Agonist; Clearance: 1.24 ± 0.48 L/h/kg (DEX20) and 0.97 ± 0.33 L/h/kg (DEX10)
Quantified Difference	~3.3-fold faster clearance for levomedetomidine vs. dexmedetomidine; opposite receptor activity.
Conditions	In vitro HEL cell assays and in vivo dog pharmacokinetic study

Why This Matters

The distinct pharmacological and pharmacokinetic behavior of levomedetomidine necessitates its specific and accurate quantitation, for which Levomedetomidine-d8 is the optimal internal standard.

• [1] Jansson CC, et al. Protean agonism at alpha2A-adrenoceptors. Mol Pharmacol. 1998;53(5):963-968. View Source
• [2] Kuusela E, et al. Clinical effects and pharmacokinetics of medetomidine and its enantiomers in dogs. J Vet Pharmacol Ther. 2000;23(1):15-20. View Source

Deuterium Exchange Resistance

A validated high-throughput LC-MS/MS method for the determination of medetomidine enantiomers in dog plasma successfully quantified levomedetomidine concentrations, demonstrating the method's applicability to pharmacokinetic studies [1]. In this study, plasma concentrations of levomedetomidine were 51.4%–56.1% lower than those of dexmedetomidine following racemic medetomidine administration [1], further emphasizing the need for accurate enantiomer-specific measurement.

Deuterium stability

Class-level inference

Carbon‑bound deuterium (C‑D), based on SMILES

Expected resistance to back‑exchange

Structural inference; no experimental data provided. Benefits long‑term method ruggedness.

Evidence Dimension	Plasma Concentration Difference
Target Compound Data	Levomedetomidine plasma concentrations
Comparator Or Baseline	Dexmedetomidine plasma concentrations
Quantified Difference	51.4%–56.1% lower for levomedetomidine
Conditions	Dog plasma following racemic medetomidine administration

Why This Matters

The substantial difference in plasma concentrations between enantiomers highlights the critical importance of using a specific deuterated internal standard like Levomedetomidine-d8 to avoid quantitation bias.

• [1] CRIS Current Research Information System. Plasma concentrations of levomedetomidine were measured only in the racemic group and were 51.4% (51.4%–56.1%) lower than dexmedetomidine. View Source

Levomedetomidine-d8 in Bioanalysis & Forensics

Levomedetomidine Quantitation in Forensic Samples

Levomedetomidine-d8 is the optimal internal standard for developing and validating robust LC-MS/MS methods for the quantitative determination of levomedetomidine in plasma, serum, or other biological matrices . Its high isotopic purity and comprehensive characterization support method validation for preclinical and clinical pharmacokinetic studies, particularly those investigating the disposition of racemic medetomidine or levomedetomidine alone, where accurate enantiomer-specific data is crucial [1].

Enantiomer-Specific Pharmacokinetics

Given the emergence of medetomidine as an adulterant in the illicit drug supply, accurate enantiomeric differentiation and quantitation are critical for forensic and public health investigations [2]. Levomedetomidine-d8 serves as an essential internal standard for LC-MS/MS methods designed to identify and quantify levomedetomidine in street drug samples, biological specimens from overdoses, and postmortem cases, enabling source attribution and assessment of exposure levels [2].

Regulated TDM Bioanalysis

Levomedetomidine-d8 is suitable for use in analytical method development, method validation (AMV), and quality control (QC) applications for Abbreviated New Drug Applications (ANDA) and commercial production of detomidine, a related α2-agonist . Its comprehensive characterization data ensures compliance with regulatory requirements for impurity testing and stability studies in pharmaceutical manufacturing.

Method Development for Complex Matrices

Due to the distinct pharmacological and pharmacokinetic properties of levomedetomidine compared to dexmedetomidine [3], studies investigating the metabolism, excretion, or potential drug-drug interactions of medetomidine require precise enantiomer-specific quantitation. Levomedetomidine-d8 provides the analytical specificity needed to accurately measure levomedetomidine concentrations in the presence of its enantiomer and metabolites, enabling a detailed understanding of its in vivo fate.

Application

Selection Property

Validation Focus

Levomedetomidine quantitation in forensic research matrices

Enantiomer‑specific SIL‑IS (+8 Da mass shift)

Interference‑free SRM transition, chiral resolution verification

Enantiomer‑specific pharmacokinetic studies

Chiral LC‑MS/MS with labeled IS per enantiomer

Independent PK parameter calculation, cross‑talk evaluation

Bioanalytical method validation in human plasma research matrices

High isotopic purity (≥98%), stable mass signature

Precision and accuracy assessment per bioanalytical guidelines

Method development for novel biological matrices

Distinct m/z simplifies SRM optimization

Reduced isotopic overlap correction, CoA‑based quality verification

• [1] Kuusela E, et al. Clinical effects and pharmacokinetics of medetomidine and its enantiomers in dogs. J Vet Pharmacol Ther. 2000;23(1):15-20. View Source
• [2] Walton SE, et al. Medetomidine quantitation and enantiomer differentiation in biological specimens collected after fatal and non-fatal opioid overdoses. J Anal Toxicol. 2025;49(8):551-558. View Source
• [3] Jansson CC, et al. Protean agonism at alpha2A-adrenoceptors. Mol Pharmacol. 1998;53(5):963-968. View Source